Cas no 134935-13-0 (Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI))

Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI) structure
134935-13-0 structure
Product Name:Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI)
CAS No:134935-13-0
MF:C22H37N3O4
MW:407.555g/mol
CID:1236970
Update Time:2023-04-03

Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2'-azacyclotridecan-1-yl-3'-deoxythymidine
    • 1-[(2R,3R,5S)-3-(azacyclotridec-1-yl)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • Uridine, 2'-azacyclotridec-1-yl-2',3'-dideoxy-5-methyl- (9CI)
    • Inchi: 1S/C22H37N3O4/c1-17-15-25(22(28)23-20(17)27)21-19(14-18(16-26)29-21)24-12-10-8-6-4-2-3-5-7-9-11-13-24/h15,18-19,21,26H,2-14,16H2,1H3,(H,23,27,28)/t18-,19+,21+/m0/s1
    • InChI Key: RTFPWHQZYDVPDE-QKNQBKEWSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C=C(C)C(=O)NC2=O)[C@H](N2CCCCCCCCCCCC2)C1

Computed Properties

  • Exact Mass: 407.278
  • Monoisotopic Mass: 407.278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 581
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.116
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.521
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